Cas no 2754-40-7 (4,8-Ethano-1H,3H-benzo[1,2-c:4,5-c']difuran-1,3,5,7-tetrone,hexahydro-)

4,8-Ethano-1H,3H-benzo[1,2-c:4,5-c']difuran-1,3,5,7-tetrone,hexahydro- structure
2754-40-7 structure
Product Name:4,8-Ethano-1H,3H-benzo[1,2-c:4,5-c']difuran-1,3,5,7-tetrone,hexahydro-
CAS No:2754-40-7
MF:C12H10O6
MW:250.204204082489
CID:276626
PubChem ID:102874
Update Time:2025-04-19

4,8-Ethano-1H,3H-benzo[1,2-c:4,5-c']difuran-1,3,5,7-tetrone,hexahydro- Chemical and Physical Properties

Names and Identifiers

    • 4,8-Ethano-1H,3H-benzo[1,2-c:4,5-c']difuran-1,3,5,7-tetrone,hexahydro-
    • hexahydro-1H,3H-4,8-ethanobenzo[1,2-c:4,5-c']difuran-1,3,5,7-tetrone
    • Hexahydro-4,8-ethano-1H,3H-benzo(1,2-c:4,5-c')difuran-1,3,5,7-tetrone
    • Bicyclo[2.2.2]octane-2,3:5,6-tetracarboxylic dianhydride
    • Bicyclooctanetetracarboxylic dianhydride
    • Tetrahydro-4,8-ethanobenzo[1,2-c:4,5-c']difuran-1,3,5,7(3aH,7aH)-tetraone
    • B6198
    • EINECS 220-406-3
    • 4,10-dioxatetracyclo[5.5.2.0?,?.0?,??]tetradecane-3,5,9,11-tetrone
    • 4, 10-dioxatetracyclo[5.5.2.02, 6.08, 12]tetradecane-3, 5, 9, 11-tetrone
    • 4,10-dioxatetracyclo[5.5.2.02,6.08,12]tetradecane-3,5,9,11-tetrone
    • 2754-40-7
    • SCHEMBL19576251
    • Bicyclo[2.2.2]octane-2,3,5,6-tetracarboxylic 2,3:5,6-Dianhydride
    • DTXSID40950217
    • 4,8-Ethano-1H,3H-benzo[1,2-c:4,5-c']difuran-1,3,5,7-tetrone, hexahydro-
    • SCHEMBL722306
    • NS00049026
    • SCHEMBL18055916
    • Hexahydro-4,8-ethano-1H,3H-benzo[1,2-c:4,5-c']difuran-1,3,5,7-tetrone
    • SUMLPYDNRMNBMB-UHFFFAOYSA-N
    • G62357
    • 4,10-DIOXATETRACYCLO[5.5.2.0(2),?.0?,(1)(2)]TETRADECANE-3,5,9,11-TETRONE
    • HEXAHYDRO-1H,3H-4,8-ETHANOBENZO[1,2-C:4,5-C']DIFURAN-1,3,5,7-TETRAONE
    • Inchi: 1S/C12H10O6/c13-9-5-3-1-2-4(7(5)11(15)17-9)8-6(3)10(14)18-12(8)16/h3-8H,1-2H2
    • InChI Key: SUMLPYDNRMNBMB-UHFFFAOYSA-N
    • SMILES: O1C(C2C(C1=O)C1CCC2C2C(=O)OC(C12)=O)=O

Computed Properties

  • Exact Mass: 250.0477
  • Monoisotopic Mass: 250.047738
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 423
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 86.7

Experimental Properties

  • Density: 1.568±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 351-352 ºC
  • Boiling Point: 537°Cat760mmHg
  • Flash Point: 245.9°C
  • Refractive Index: 1.582
  • Solubility: Insuluble (5.0E-5 g/L) (25 ºC),
  • PSA: 86.74

4,8-Ethano-1H,3H-benzo[1,2-c:4,5-c']difuran-1,3,5,7-tetrone,hexahydro- Pricemore >>

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